Cas no 89112-49-2 (Phenol, 2-[2-amino-6-(2-methylphenyl)-4-pyrimidinyl]-4-bromo-)

• Product Name: Phenol, 2-[2-amino-6-(2-methylphenyl)-4-pyrimidinyl]-4-bromo-
• CAS No: 89112-49-2
• MF: C₁₇H₁₄BrN₃O
• MW: 356.216562747955
• CID: 611869
• PubChem ID: 136220756
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(2-methylphenyl)-4-pyrimidinyl]-4-bromo- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(2-methylphenyl)-4-pyrimidinyl]-4-bromo-
• 6-[2-amino-6-(2-methylphenyl)-1H-pyrimidin-4-ylidene]-4-bromocyclohexa-2,4-dien-1-one
• DTXSID00751843
• 6-[2-Amino-6-(2-methylphenyl)pyrimidin-4(1H)-ylidene]-4-bromocyclohexa-2,4-dien-1-one
• 89112-49-2

• Inchi： 1S/C17H14BrN3O/c1-10-4-2-3-5-12(10)14-9-15(21-17(19)20-14)13-8-11(18)6-7-16(13)22/h2-9,22H,1H3,(H2,19,20,21)
• InChI Key： HVEOZWZEPIRFEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1=CC(C2C=CC=CC=2C)=NC(N)=N1)O

Computed Properties

• Exact Mass: 355.03202g/mol
• Monoisotopic Mass: 355.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72Ų